Cas no 868771-19-1 (2-chloro-N-(3-chloro-4-fluorophenyl)propanamide)

• Product Name: 2-chloro-N-(3-chloro-4-fluorophenyl)propanamide
• CAS No: 868771-19-1
• MF: C₉H₈Cl₂FNO
• MW: 236.070323944092
• MDL: MFCD08444160
• CID: 3030831
• PubChem ID: 11579565
• Update Time: 2025-10-29

2-chloro-N-(3-chloro-4-fluorophenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-氯-N-(3-氯-4-氟苯基)丙酰胺
• 2-chloro-N-(3-chloro-4-fluorophenyl)propanamide
• BBL037313
• STK501992
• ALBB-002383
• AKOS016345344
• MFCD08444160
• 868771-19-1
• VS-14063
• AKOS001295632
• H22069
• DTXSID201244564
• Z147652106
• 966-447-7
• EN300-23334

• MDL： MFCD08444160
• Inchi： 1S/C9H8Cl2FNO/c1-5(10)9(14)13-6-2-3-8(12)7(11)4-6/h2-5H,1H3,(H,13,14)
• InChI Key： YVPGRZXOVIMESQ-UHFFFAOYSA-N
• SMILES： ClC(C)C(NC1C=CC(=C(C=1)Cl)F)=O

Computed Properties

• Exact Mass: 234.9966974Da
• Monoisotopic Mass: 234.9966974Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29.1

2-chloro-N-(3-chloro-4-fluorophenyl)propanamide Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-chloro-N-(3-chloro-4-fluorophenyl)propanamide

Professional Introduction to 2-chloro-N-(3-chloro-4-fluorophenyl)propanamide (CAS No. 868771-19-1)

2-chloro-N-(3-chloro-4-fluorophenyl)propanamide, with the chemical formula C₁₁H₈Cl₃FN₂O, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The presence of multiple halogen atoms, specifically chlorine and fluorine, makes it a versatile intermediate for synthesizing various bioactive molecules. In this comprehensive introduction, we will delve into the chemical characteristics, synthesis methods, and recent applications of this compound.

The molecular structure of 2-chloro-N-(3-chloro-4-fluorophenyl)propanamide features a propanamide moiety linked to a chlorophenyl ring substituted with both chlorine and fluorine atoms. This arrangement imparts distinct electronic and steric properties, making it an attractive candidate for medicinal chemistry research. The chlorine atoms enhance electrophilic substitution reactions, while the fluorine atom introduces lipophilicity and metabolic stability, which are crucial for drug efficacy and bioavailability.

In recent years, the pharmaceutical industry has seen a surge in the use of halogenated aromatic compounds due to their enhanced binding affinity and metabolic profiles. Studies have demonstrated that the introduction of halogen atoms can significantly improve the pharmacokinetic properties of drug candidates. For instance, 2-chloro-N-(3-chloro-4-fluorophenyl)propanamide has been explored as a key intermediate in the synthesis of kinase inhibitors, which are widely used in cancer therapy. The halogenated phenyl ring in this compound facilitates interactions with biological targets, leading to potent inhibitory effects.

The synthesis of 2-chloro-N-(3-chloro-4-fluorophenyl)propanamide typically involves multi-step organic reactions, starting from readily available precursors such as 3-chloro-4-fluorobenzoyl chloride and chloropropanamine. The reaction sequence often includes nucleophilic acyl substitution followed by purification steps to isolate the desired product. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have also been employed to improve yield and purity. These methods align with modern green chemistry principles, minimizing waste and maximizing efficiency.

One of the most compelling aspects of 2-chloro-N-(3-chloro-4-fluorophenyl)propanamide is its role in developing novel therapeutic agents. Recent research has highlighted its utility in creating small-molecule inhibitors targeting various disease pathways. For example, derivatives of this compound have shown promise in inhibiting Janus kinases (JAKs), which play a critical role in inflammatory responses and autoimmune diseases. The structural features of 2-chloro-N-(3-chloro-4-fluorophenyl)propanamide allow for fine-tuning of binding interactions, enabling researchers to design highly specific inhibitors with minimal off-target effects.

The pharmacological activity of halogenated amides like 2-chloro-N-(3-chloro-4-fluorophenyl)propanamide is often influenced by the electronic distribution within the molecule. Computational studies have been instrumental in understanding how halogen atoms modulate electronic properties and binding affinities. Molecular modeling techniques predict that the presence of chlorine atoms enhances hydrophobic interactions with biological targets, while fluorine atoms contribute to favorable dipole-dipole interactions. These insights guide medicinal chemists in optimizing lead compounds for clinical development.

Moreover, the biodegradability and environmental impact of 2-chloro-N-(3-chloro-4-fluorophenyl)propanamide have been subjects of interest in recent research. While halogenated compounds are known for their stability, efforts have been made to develop synthetic routes that minimize hazardous byproducts. Green chemistry approaches, such as solvent-free reactions and catalytic methods, have been explored to enhance sustainability without compromising yield or purity. These advancements underscore the growing emphasis on environmentally responsible pharmaceutical synthesis.

The commercial significance of 2-chloro-N-(3-chloro-4-fluorophenyl)propanamide is reflected in its increasing demand by pharmaceutical companies worldwide. Its versatility as an intermediate has led to its incorporation into numerous drug discovery programs targeting diverse therapeutic areas, including oncology, neurology, and infectious diseases. As research continues to uncover new applications for halogenated compounds, the role of intermediates like 2-chloro-N-(3-chloro-4-fluorophenyl)propanamide is expected to expand further.

In conclusion,2-chloro-N-(3-chloro-4-fluorophenyl)propanamide (CAS No. 868771-19-1) represents a valuable asset in modern pharmaceutical chemistry. Its unique structural features and synthetic accessibility make it an indispensable tool for developing innovative therapeutic agents. With ongoing advancements in synthetic methodologies and computational biology,2-chloro-N-(3-chloro-4-fluorophenyl)propanamide is poised to play a pivotal role in addressing unmet medical needs across multiple disease indications.